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Compound of Interest

Compound Name: Dhpma

Cat. No.: B13422591

A Note on Chemical Identification: The acronym "DHPMA" can refer to more than one chemical
entity. This guide focuses on 2,3-Dihydroxypropyl methacrylate (CAS No. 5919-74-4), a
common monomer in polymer chemistry and biomedical applications. It is also known as
glycerol monomethacrylate (GMMA). Researchers should always verify the specific chemical
identity and CAS number from the manufacturer's Safety Data Sheet (SDS) before handling.

This document provides crucial safety and logistical information for laboratory professionals
engaged in research, development, and scientific exploration involving 2,3-Dihydroxypropyl
methacrylate.

Immediate Safety and Hazard Information

2,3-Dihydroxypropyl methacrylate is a chemical that requires careful handling due to its
potential health hazards. The primary routes of exposure are inhalation, skin contact, and eye
contact.

Hazard ldentification:
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Hazard Class

GHS Hazard Statement

Serious Eye Damage/Irritation

H319: Causes serious eye irritation.[1][2]

Skin Corrosion/Irritation

H315: Causes skin irritation.[2]

Skin Sensitization

H317: May cause an allergic skin reaction.[2]

Reproductive Toxicity

H361: Suspected of damaging fertility or the

unborn child.

Specific Target Organ Toxicity

H335: May cause respiratory irritation.[2]

Physical and Chemical Properties:

Property Value

Molecular Formula C7H1204

Molecular Weight 160.17 g/mol

Appearance Colorless to almost colorless clear liquid
Boiling Point 115-120 °C at 1 Torr[2]

Density ~1.161 g/cm?3[2]

Water Solubility

Freely soluble (120 g/L at 25 °C)[2]

Flash Point

~127 °C[2]

Occupational Exposure Limits

Not established. A risk assessment should be

conducted.

Operational Plan: Personal Protective Equipment

(PPE)

A systematic approach to the selection and use of PPE is critical to minimize exposure to

DHPMA. The following workflow outlines the necessary steps for ensuring laboratory safety.
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1. Hazard Assessment

Assess Risks:
- Inhalation
- Skin/Eye Contact
- Accidental Spills

itigate with

2. PPE Selection

Engineering Controls:
Work in a chemical fume hood

Select Appropriate PPE

3. Handling Procedure

Don PPE Correctly

( Handle DHPMA in designated area )

Doff and Dispose of PPE Correctly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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